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Compound of Interest

Compound Name: 2,4-Dimethylphenylthiourea

Cat. No.: B096003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 2,4-Dimethylphenylthiourea are critical for laboratory

safety and environmental protection. This compound is classified as hazardous, with potential

health risks including acute toxicity if swallowed, and it is suspected of causing cancer and

reproductive harm.[1] Adherence to the following procedural guidelines is essential for the safe

management of this chemical waste.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves

Safety goggles or a face shield

A laboratory coat

Closed-toe shoes

All handling of 2,4-Dimethylphenylthiourea and its waste should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize the risk of

inhalation.
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Quantitative Data Summary
The following table summarizes key quantitative data for 2,4-Dimethylphenylthiourea,

providing a quick reference for its physical and chemical properties.

Property Value

Molecular Formula C₉H₁₂N₂S

Molecular Weight 180.27 g/mol

Melting Point 177-179 °C

Boiling Point 290.7 °C at 760 mmHg

Density 1.2 g/cm³

Flash Point 129.6 °C

Vapor Pressure 0.00203 mmHg at 25°C

(Data sourced from MOLBASE)

Step-by-Step Disposal Procedure
The disposal of 2,4-Dimethylphenylthiourea must be managed as hazardous waste. Under

no circumstances should this chemical be disposed of in standard laboratory trash or flushed

down the drain.

1. Waste Segregation and Collection:

Designate a specific, compatible, and clearly labeled hazardous waste container for 2,4-
Dimethylphenylthiourea waste.

Do not mix this waste with other chemical streams, particularly incompatible materials such

as strong oxidizing agents, strong acids, or strong bases.

Solid waste, such as contaminated gloves, weighing paper, and pipette tips, should be

collected in a separate, clearly labeled solid hazardous waste container.
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2. Container Labeling:

The waste container must be clearly and accurately labeled with the words "Hazardous

Waste."

The label must include the full chemical name: "2,4-Dimethylphenylthiourea."

Indicate the primary hazards associated with the chemical (e.g., "Toxic," "Carcinogen").

3. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated and secure Satellite

Accumulation Area (SAA).

The storage area should be away from sources of ignition and incompatible materials.

Ensure the container is kept closed at all times, except when adding waste.

4. Arranging for Disposal:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department to arrange for a hazardous waste pickup.

Complete all necessary waste disposal forms as required by your institution, providing an

accurate description of the waste.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Ventilation: Ensure the area is well-ventilated. If the spill is significant, evacuate the lab and

contact EHS.
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Containment: For small spills, use an inert absorbent material such as sand, vermiculite, or a

commercial chemical absorbent to contain the spill. Avoid using combustible materials like

paper towels.

Cleanup: Carefully sweep up the absorbed material and any contaminated debris, placing it

into a designated hazardous waste container. Avoid generating dust.

Decontamination: Clean the spill area with soap and water. All cleanup materials must be

disposed of as hazardous waste.

Reporting: Report the incident to your laboratory supervisor and EHS department in

accordance with your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,4-
Dimethylphenylthiourea.
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Caption: Disposal workflow for 2,4-Dimethylphenylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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